(E)-N-(tert-butyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide
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Description
(E)-N-(tert-butyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide is a useful research compound. Its molecular formula is C14H16N2O2S3 and its molecular weight is 340.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
- Anti-inflammatory Activity : Derivatives similar to the specified compound have been synthesized and tested for their anti-inflammatory properties. Among these, certain derivatives showed significant anti-inflammatory activity, suggesting potential applications in treating inflammatory conditions (Sunder & Maleraju, 2013).
- Antimicrobial Activity : Studies on rhodanine-3-acetic acid derivatives, which share a structural core with the specified compound, revealed antimicrobial potency against a range of bacteria, mycobacteria, and fungi. Notably, one derivative was particularly effective against Mycobacterium tuberculosis, highlighting the potential for developing new antimicrobial agents (Krátký, Vinšová, & Stolaříková, 2017).
- Antitumor Activity : Novel derivatives bearing heterocyclic rings were synthesized and evaluated for their antitumor activities. Some compounds exhibited potent antiproliferative activity against various cancer cell lines, suggesting a promising avenue for cancer therapy research (Yurttaş, Tay, & Demirayak, 2015).
- Antioxidant and Anti-inflammatory Potential : Novel compounds with thiazolidinone derivatives were explored for their antioxidant and anti-inflammatory activities. Certain derivatives showed both potent antioxidant and anti-inflammatory effects, indicating their dual therapeutic potential (Koppireddi et al., 2013).
Chemical Synthesis and Structural Analysis
- Synthesis of Derivatives : Research into synthesizing new derivatives of thiazolidinone compounds involves multi-step processes and yields compounds with potential biological activities. These studies contribute to the understanding of structure-activity relationships and the development of novel therapeutic agents (Nguyen et al., 2022).
Properties
IUPAC Name |
N-tert-butyl-2-[(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O2S3/c1-14(2,3)15-11(17)8-16-12(18)10(21-13(16)19)7-9-5-4-6-20-9/h4-7H,8H2,1-3H3,(H,15,17)/b10-7+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZLFRMXWLVHTSU-JXMROGBWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)CN1C(=O)C(=CC2=CC=CS2)SC1=S |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)NC(=O)CN1C(=O)/C(=C\C2=CC=CS2)/SC1=S |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.